Cas no 78568-45-3 (Dodecyl dihydrogen 2-hydroxypropane-1,2,3-tricarboxylate)

• Product Name: Dodecyl dihydrogen 2-hydroxypropane-1,2,3-tricarboxylate
• CAS No: 78568-45-3
• MF: C₁₈H₃₂O₇
• MW: 360.442486763
• CID: 581649
• PubChem ID: 13008589
• Update Time: 2025-04-19

Dodecyl dihydrogen 2-hydroxypropane-1,2,3-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• Dodecyl dihydrogen 2-hydroxypropane-1,2,3-tricarboxylate
• 2-(2-dodecoxy-2-oxoethyl)-2-hydroxybutanedioic acid
• 2-[2-(dodecyloxy)-2-oxoethyl]-2-hydroxybutanedioic acid
• 78568-45-3
• DTXSID20999841
• Citric Acid Dodecyl Ester
• NS00062326
• W-111532
• WEKLUCWCJWZVGP-UHFFFAOYSA-N
• EINECS 278-950-2
• SCHEMBL579966

• Inchi： 1S/C18H32O7/c1-2-3-4-5-6-7-8-9-10-11-12-25-16(21)14-18(24,17(22)23)13-15(19)20/h24H,2-14H2,1H3,(H,19,20)(H,22,23)
• InChI Key： WEKLUCWCJWZVGP-UHFFFAOYSA-N
• SMILES： O(C(CC(C(=O)O)(CC(=O)O)O)=O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 360.21480336g/mol
• Monoisotopic Mass: 360.21480336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 121Ų